Cas no 773122-27-3 (3-amino-5-phenylpent-4-enoic acid)

• Product Name: 3-amino-5-phenylpent-4-enoic acid
• CAS No: 773122-27-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6042060
• PubChem ID: 55255806
• Update Time: 2025-06-11

3-amino-5-phenylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-phenylpent-4-enoic acid
• SCHEMBL11652804
• AKOS006294735
• 773122-27-3
• EN300-1868491

• Inchi： 1S/C11H13NO2/c12-10(8-11(13)14)7-6-9-4-2-1-3-5-9/h1-7,10H,8,12H2,(H,13,14)/b7-6+
• InChI Key： XZKQJCRKHFTDRX-VOTSOKGWSA-N
• SMILES： OC(CC(/C=C/C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-5-phenylpent-4-enoic acid

Recent Advances in the Study of 3-amino-5-phenylpent-4-enoic acid (CAS: 773122-27-3)

The compound 3-amino-5-phenylpent-4-enoic acid (CAS: 773122-27-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have highlighted the unique structural features of 3-amino-5-phenylpent-4-enoic acid, which make it a promising candidate for the design of novel enzyme inhibitors. The compound's ability to mimic natural amino acids while introducing a phenyl-substituted alkene moiety offers a versatile scaffold for targeting various biological pathways. Researchers have successfully synthesized this compound using optimized protocols, ensuring high yields and purity, which are critical for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated that 3-amino-5-phenylpent-4-enoic acid exhibits notable activity against specific enzymes involved in inflammatory and neurodegenerative diseases. For instance, it has shown inhibitory effects on key proteases that play a role in the pathogenesis of Alzheimer's disease. These findings suggest that further exploration of this compound could lead to the development of new therapeutic agents for treating such conditions.

Moreover, the pharmacokinetic properties of 3-amino-5-phenylpent-4-enoic acid have been investigated, revealing favorable absorption and distribution profiles. These properties, combined with its low toxicity, make it a viable candidate for preclinical development. Researchers are also exploring its potential as a building block for more complex molecules, leveraging its reactive amino and carboxyl functional groups for further chemical modifications.

In conclusion, the ongoing research on 3-amino-5-phenylpent-4-enoic acid (CAS: 773122-27-3) underscores its significance in medicinal chemistry. Its unique structural attributes, coupled with promising biological activities, position it as a valuable compound for future drug discovery efforts. Continued studies are expected to uncover additional therapeutic applications and optimize its pharmacological properties for clinical use.